![molecular formula C10H10F3NO2 B2866117 [6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-2-yl]methanol CAS No. 1503412-91-6](/img/structure/B2866117.png)
[6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-2-yl]methanol” is a chemical compound with the CAS Number: 1503412-91-6 . It has a molecular weight of 233.19 and is typically in powder form . The IUPAC name for this compound is (6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10F3NO2/c11-10(12,13)6-1-2-9-8(3-6)14-4-7(5-15)16-9/h1-3,7,14-15H,4-5H2 . This indicates the molecular structure of the compound, including the arrangement of atoms and the bonds between them.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 233.19 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Catalysis and Organic Synthesis
- The tris(triazolyl)methanol-Cu(I) structure based on a ligand synthesized through Cu(I)-catalyzed alkyne-azide 1,3-dipolar cycloaddition demonstrates outstanding catalysis for Huisgen 1,3-dipolar cycloaddition, showcasing low catalyst loadings and compatibility with free amino groups (Ozcubukcu et al., 2009).
Photopolymerization and Thermally Activated Polymerization
- A novel class of photopolymerizable benzoxazines, termed methacryloyl-functional benzoxazines, has been developed, synthesized through the reaction of new benzoxazine monomers. This advancement offers insights into photopolymerization without photoinitiators and challenges in thermally activated polymerization due to low-temperature degradation (Jin et al., 2011).
Chemical Synthesis and Molecular Structure
- The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas, offering a novel approach to synthesizing pseudopeptidic triazines that incorporate different amino acids through a unique urea moiety (Sañudo et al., 2006).
Molecular Encapsulation and Hydrogen Bonds
- Research on tetrakis(benzoxazines) demonstrates the sealing of single-molecule capsules through intramolecular hydrogen bonds, providing insights into molecular encapsulation techniques and the role of hydrogen bonds in creating sealed molecular structures (Atwood & Szumna, 2002).
Safety and Hazards
The compound has several hazard statements including H226, H302, H315, H319, H335 . These indicate that it is flammable, harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures should be taken when handling this compound .
Properties
IUPAC Name |
[6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO2/c11-10(12,13)6-1-2-9-8(3-6)14-4-7(5-15)16-9/h1-3,7,14-15H,4-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJVKFMRBXWPQPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=C(N1)C=C(C=C2)C(F)(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1503412-91-6 |
Source
|
Record name | [6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-2-yl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.